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Compound of Interest

Compound Name: Cyanopindolol

Cat. No.: B1197883 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of

Cyanopindolol, a β-adrenergic and 5-HT1A/1B receptor antagonist used in laboratory

research. Adherence to these procedures is critical for ensuring personnel safety,

environmental protection, and regulatory compliance.

I. Pre-Disposal Safety and Hazard Assessment
Before handling Cyanopindolol for disposal, it is imperative to consult the Safety Data Sheet

(SDS). The SDS provides comprehensive information on physical and chemical properties,

hazards, and protective measures.

Key Hazards:

Acute Toxicity: While specific data for Cyanopindolol is not readily available, related

compounds can be harmful if ingested, inhaled, or absorbed through the skin.

Environmental Hazards: As a bioactive molecule, improper disposal can pose risks to

aquatic life and ecosystems.

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).
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Eye Protection: Use safety glasses with side shields or goggles.

Body Protection: A laboratory coat is required.

II. Quantitative Data Summary for Disposal
Considerations
The following table summarizes key quantitative and qualitative information relevant to the safe

disposal of Cyanopindolol.

Parameter Value/Information Citation/Source

Chemical Formula C₁₆H₂₁N₃O₂ [1]

Molar Mass 287.36 g/mol [1]

CAS Number 69906-85-0 [2]

Solubility Soluble in DMSO. [2]

Storage

Store at room temperature for

short term. For long-term

storage of stock solutions,

-20°C for up to one month or

-80°C for up to six months is

recommended.

[3]

Primary Disposal Route

Incineration by a licensed

hazardous waste disposal

facility.

General

III. Step-by-Step Disposal Protocol
This protocol outlines the approved procedure for the disposal of pure Cyanopindolol and

contaminated labware.

1. Waste Segregation:
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Place all solid Cyanopindolol waste, including empty vials and contaminated consumables

(e.g., pipette tips, gloves), into a designated, clearly labeled hazardous waste container.

Liquid waste containing Cyanopindolol (e.g., unused solutions) should be collected in a

separate, compatible, and clearly labeled hazardous liquid waste container. Do not mix with

other solvent waste streams unless explicitly permitted by your institution's environmental

health and safety (EHS) office.

2. Waste Labeling:

Label all waste containers with "Hazardous Waste," the full chemical name

"Cyanopindolol," and the approximate quantity.

Include the date of accumulation and the name of the generating laboratory and principal

investigator.

3. Storage of Waste:

Store waste containers in a designated, secure secondary containment area within the

laboratory.

Ensure the storage area is away from drains and incompatible chemicals.

4. Scheduling Waste Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not attempt to dispose of Cyanopindolol down the drain or in the regular trash.

IV. Experimental Workflow and Disposal Pathway
Visualization
The following diagrams illustrate the logical flow of operations for handling and disposing of

Cyanopindolol in a laboratory setting.
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Caption: Cyanopindolol Disposal Workflow Diagram.
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This document is intended as a guide. Always consult your institution's specific safety and

disposal protocols. Your EHS office is the primary resource for any questions or concerns

regarding chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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